Cas no 30085-24-6 (Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester)

Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester structure
30085-24-6 structure
Product Name:Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
CAS No:30085-24-6
MF:C12H15Cl2NOS
MW:292.224600076675
CID:1440984
PubChem ID:71361339
Update Time:2025-04-20

Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
    • S-[(2,4-dichlorophenyl)methyl] N,N-diethylcarbamothioate
    • DTXSID60785083
    • 30085-24-6
    • S-[(2,4-Dichlorophenyl)methyl] diethylcarbamothioate
    • Inchi: 1S/C12H15Cl2NOS/c1-3-15(4-2)12(16)17-8-9-5-6-10(13)7-11(9)14/h5-7H,3-4,8H2,1-2H3
    • InChI Key: TUTGIUWWSVAUJC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CSC(N(CC)CC)=O)Cl

Computed Properties

  • Exact Mass: 291.02535
  • Monoisotopic Mass: 291.0251407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD